: Building mathematical models based on the analysis of physiochemical systems is known as computational modeling. It may be used to combine different types of data and gain a thorough grasp of how they are correlated. Computational modeling techniques cannot replace true experimental techniques or function as a real mechanism. Despite this, they showed to be highly effective at displaying the outcomes for a suggested technique. Nanotechnology is a developing field of producing cost-effective nanomaterials. The toxicity of nano-based products may be significantly affected by the presence of metal impurities and latent waste. The contaminants introduced into the nano-products during manufacturing toxicate the cells. A limited number of techniques for the precise detection of nanotoxicity in nanomaterials has created interest in scientists for the development of newer computational techniques like QSAR. QSAR gives precise results based on ligand descriptors and mathematical algorithms to create functionalized bandwidth that detects toxicity at nano-levels. Now, widespread literature revealed QSAR workflow for the precise detection of various toxicants in nano-materials. The current mini-review focused on the basic principles of QSAR in nanotoxicity predictions along with the applications and future prospects.

Background: Zinc oxide nanoparticles (ZnO-NPs) have been shown to have a non-negligible impact on the environment Objective: Kaolin and humic acid were used in the aqueous environment to study their effects on the removal of ZnO-NPs. Method: In this work, polyaluminum ferric chloride (PAFC)/cationic polyacrylamide (CPAM) coagulants were used together with kaolin and humic acid were used to study their effects on the removal of ZnO-NPs and to analyze their mechanism of action. Results: The results showed that the removal rate of ZnO-NPs in the humic acid system decreased by about 30% compared to that in the pure water system, and increasing the ionic strength and humic acid concentration was not conducive to removing ZnO-NPs. On the other hand, the ZnO-NPs removal rate in the kaolin system was up to 96.28%, and increasing the ionic strength and kaolin concentration contributed to the removal of ZnO-NPs. In the humic acid and kaolin systems, the effects of coagulant dosage and pH on the removal of ZnO-NPs were about the same as in the pure water system. Moreover, 5 mg/L humic acid inhibited floc growth during removal of ZnO-NPs by coagulation with PAFC/CPAM. In contrast, 5 mg/L kaolin promoted flocs growth, resulting in stronger and more stable flocs and a 5.25% increase in the fractal dimension compared to the pure water system. Conclusion: These results suggested that suspended solids and natural organic matter in the water could directly affect the effectiveness of coagulation to remove ZnO-NPs.

Objective: Nowadays, most pharmaceutical formulations contain more than one drug because there are numerous advantages to multicomponent formulations, like patient compliance, enhanced efficacy, synergetic effects of both drugs, etc. This review paper describes the simultaneous estimation methods such as UV spectroscopy and high-performance liquid chromatography (HPLC) to determine various drug molecules and active pharmaceutical ingredients (APIs). In addition, the implementation of the quality by design (QbD) principle is used to illustrate how these approaches can be developed and validated. Method: To estimate the drug content in these multicomponent formulations, several UV spectroscopy and HPLC methods have been developed and validated as per the available literature. UV spectrophotometry and HPLC are among the most critical tools in the analysis of drugs in pharmaceutical formulations. The QbD based optimization approach applies to developing the simultaneous estimation method, which could be designed with predefined objectives, that emphasize the product and process to maintain the desired quality. The QbD approach followed the guidelines mentioned in ICH Q8 (R2). Results: This review article gives brief information regarding the various QbD optimized UV and HPLC methods for simultaneous estimation of multicomponent formulations and their recent applications and elaborates on multiple steps in the development of the HPLC method along with their applications. Conclusion: The available information is very informative for multicomponent analysis, and it will open new paradigms in upcoming research in the field of analysis.

Background and objective: Seventy percent of the Earth is covered by water, out of which only 1% is fresh water. This fresh water can be used for drinking and other domestic uses. However, a drastic increase in the industrial revolution resulted in depletion of the reservoirs and contamination of the potable fresh water. Around 3.4 M deaths per annum occur as a result of waterborne diseases. Therefore, the aim of this study is to establish physical, chemical, and biological parameters for evaluating contamination in the drinking water of hospitals in the Bannu and Kohat divisions, Khyber Pakhtunkhwa, Pakistan. Method: Eleven different hospitals were selected for the collection of water samples. Total solids, total dissolved solids, electrical conductivity, and pH were considered significant physical metrics for this study. The essential and heavy metals were also quantified. Furthermore, biological parameters such as Escherichia coli (E. Coli) content of drinking water were also studied by using Membrane filtration. Results: The Results show that E. coli were detected in nine out of the eleven water samples. Moreover, some of the physicochemical - parameters were not within guideline limits specified by the World Health and other international organizations. Conclusions: E coli in most of the hospital drinking water was more than the WHO permissible level of the physiochemical parameters. This will have adverse effects on the health of patients which is a serious threat for the population. Therefore, this investigation provides useful information to the government to take special precautions for maintaining the quality of the potable water in government and private hospitals.

Background: The present study aims to develop the use of glutathione copper complex for the detection of sarcosine, a marker for prostate cancer. The glutathione-copper complex was successfully synthesized at room temperature and characterized using FTIR, UV, and Scanning Electron Micrograph. Methods: The structure of the glutathione copper complex was found to be a 1:2 Metal: Ligand ratio. The cyclic voltammogram for the glutathione-copper complex modified electrode showed an oxidation peak around -0.037 V, which indicates the irreversible oxidation of copper ions. The addition of sarcosine decreased the oxidation potential of the glutathione copper complex indicating the ability of the working electrode, for the detection of sarcosine in the sample using differential pulse voltammetry. Results: The results indicated that the glutathione-copper complex modified electrode revealed good sensitivity, selectivity, and linearity against the detection of sarcosine in the range from 0.1 µM to 2.5 µM. The LOD and LOQ were calculated using a linear prediction model, the data obtained from differential pulse voltammetry technique for known and simulated urine samples was 0.72 µM, 5.13 µM, and 1.45 µM, 39.94 µM, respectively. The sensitivity for the developed working electrode obtained for the known and simulated sample was 0.0567 µA/µM and 0.02913 µA/µM, respectively. Conclusion: Thus, we concluded that the glutathione copper complex decorated glassy carbon electrode is a good candidate for the detection of sarcosine with good selectivity and sensitivity for real-time monitoring. conclusion: Thus, we concluded that the glutathione copper complex decorated glassy carbon electrode is a good candidate for the detection of sarcosine with good selectivity in the real-time sample for the better treatment of prostate cancer.

Atypical antipsychotics have gained incredible attention over the last decade and are widely prescribed for short-term and chronic treatment of various psychopathological diseases, including schizophrenia, mania, delirium, bipolar disorder, depression, autism spectrum disorder, and affective disorders. Due to their better clinical profile and therapeutic benefits, atypical antipsychotics have become a better choice for psychopathological treatment and management. However, their usage is associated with peripheral side effects and metabolic diseases impacting the quality of life of patients. In the sight of these circumstances, strategic development of analytical methods to isolate atypical antipsychotics from a variety of formulations and biological samples and identify and quantify them with great sensitivity and accuracy is of great importance in clinical and forensic settings. In the present review, we have summarized and discussed various analytical methods reported in the literature over the last decade in various formulations and biological samples, highlighting analytical trends to the analysts in the field of atypical antipsychotics.

In recent years, size exclusion chromatography (SEC) has gained valuable and impactable recognition among various chromatographic techniques. Also addressed as other names, viz. gel permeation chromatography, steric-exclusion chromatography, etc., SEC is typically taken into consideration for the fractionation and molecular weight determination of biomolecules and large macromolecules (proteins and polymers) using porous particles. A homogenous mixture of molecules dispersed in the mobile phase is introduced to the chromatographic column, which provides a solid support in the form of microscopic beads (the stationary phase). The beads act as “sieves” and purify small molecules, which become temporarily trapped inside the pores. Some of the advantages that SEC offers over other chromatographic techniques are short analysis time, no sample loss, good sensitivity, and requirement for less amount of mobile phase. In the proposed manuscript, we have deliberated various proteomic applications of size exclusion chromatography, which include the isolation of extracellular vesicles in cancer, isolation of human synovial fluid, separation of monoclonal antibodies, as well as several tandem techniques, such as deep glycoproteomic analysis using SEC-LC-MS/MS, analysis of mammalian polysomes in cells and tissues using tandem MS-SEC, SEC-SWATH-MS profiling of the proteome with a focus on complexity, etc.

Background: In recent years, graphene oxide (GO) and its nanocomposites have shown effective performance in wastewater treatment. Moreover, graphene aerogels (GAs) have excellent properties, such as high surface area, high porosity, low density, high electrical conductivity, and good mechanical properties, due to the combination of three-dimensional porous structures and excellent properties of graphene. Methods: In this study, synthesis of Fe3O4/L-methionine and graphene oxide and graphene aerogel nanocomposites (Fe3O4/L-Met, Fe3O4/L-Met/GO, Fe3O4/L-Met/GA) was performed. Then, the synthesized nanocomposites were confirmed by FT-IR, SEM and BET analyses. The adsorption capacity of cadmium ion by methionine nanocomposites and the effect of various experimental parameters, such as contact time, initial metal ion concentration, and initial pH, on the adsorption process were investigated. Results: The results showed that Fe3O4/L-Met at pH 7 was suitable for Cd (II) removal with 90% removal efficiency. In addition, adsorption capacity experiments at a constant concentration of 50 ppm Cd2+ showed that more than 50% of Cd2+ ions could be adsorbed by Fe3O4/L-Met and reach equilibrium within 2 hours. Conclusion: Thus, Fe3O4/L-Met/GA showed high adsorption capacity towards Cd2+ (212.31 mg/g), which was significantly higher than Fe3O4/L-Met (201.23 mg/g). Finally, adsorption kinetics and isotherm studies were investigated. Adsorption data showed excellent fit with quasi-second order models (R2> 0.99) and Freundlich isotherm models.

In the present investigation, an electrochemical sensing approach based on the electropolymerization modulation of brilliant green on a glassy carbon electrode has been introduced for rapid and sensitive identification of serotonin (SE) and epinephrine (EP) by cyclic and differential pulse voltammetric procedures. Under adequate circumstances, the analytical variable like the pH of the supporting solution, was maintained between the range of 6.2-8.0. Furthermore, the electro-kinetic parameter was surveyed, and the electrode depicted the proportionality between the current intensities with the concentration of analytes with a low detection limit (0.74×10-6 M for SE and 0.58×10-6 M for EP). The modulated sensor portrayed the supreme electrocatalytic characteristics toward the simultaneous quantification of SE and EP in a sample mixture.

Background:: The drug's affinity to the identified target (protein/enzyme) is a critical characteristic in the development of a novel drug. Fluoroquinolone derivatives with a carboxylic group change have improved antimicrobial and anticancer activity while maintaining antibacterial activity similar to parent drugs. Aim:: The rationale upon which synthesis of the new compounds, evaluation of their anticancer activity with in silico study, and suggestion of their mechanism of action is presented in this paper. Methods:: This part describes the practical procedures used for the synthesis of four new gatifloxacin 3-carboxamide derivative, with their spectral data (UV-vis, IR, and 1H-NMR). The enantiosaparation and docking studies are presented and discussed. Results:: Four gatifloxacin 3-carboxamide derivatives were enantioseparated using a high-performance liquid chromatography approach using two distinct polysaccharide-based chiral stationary phases (CSPs). The baseline enantioseparation of all derivatives evaluated in this study was achieved using both coated and immobilized amylose columns. In silico molecular docking study, revealed that all compounds showed good docking score. Conclusion:: The novel Fluoroquinolone caboxamides derivatives could be repositioned as DNA topoisomerase II inhibitors, allowing them to be employed as anticancer agents, according to our in silico study. Experiments in vitro and in vivo are required to confirm their efficacy.